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Compound of Interest

Compound Name: 3-Aminophenol

Cat. No.: B1664112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-aminophenol (CAS 591-27-5), a
significant organic compound with wide-ranging applications in the pharmaceutical, dye, and
polymer industries. This document details its chemical and physical properties, safety and
toxicological data, primary applications, and relevant experimental protocols.

Identification and Chemical Properties

3-Aminophenol, also known as m-aminophenol or 3-hydroxyaniline, is an aromatic organic
compound containing both a hydroxyl and an amino functional group substituted on a benzene
ring at the meta position.[1] Its chemical formula is CeH7NO.[1] It appears as white or off-white
crystals or flakes which may darken upon exposure to air and light.[2][3][4]

Synonyms: m-Aminophenol, 3-Hydroxyaniline, m-Hydroxyaniline, 1-Amino-3-hydroxybenzene.

[2]

Table 1: Physical and Chemical Properties of 3-Aminophenol
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Property Value Source(s)
CAS Number 591-27-5 [2]
Molecular Formula CeH7NO [1][2]
Molar Mass 109.13 g/mol [2][5]
Appearance White to light brown crystalline o1f6]
solid
Melting Point 120-124 °C [1][5]
Boiling Point 164 °C at 11 mmHg [1][5]
Density 1.195 g/cm3 [1]
Water Solubility 35¢g/Lat20°C [7]
logP (Octanol/Water Partition
Coefficient) 021 2l
pKa (Amino group) 4.37 at 20 °C [1]
pKa (Phenol group) 9.82 at 20 °C [1]
Vapor Pressure 0.00955 mmHg [2]

Safety and Toxicology

3-Aminophenol is classified as a hazardous substance.[8][9] It is harmful if swallowed or
inhaled.[10][11] The major hazards are associated with its toxicological properties, which can
include skin and eye irritation, and upon significant exposure, it may lead to conditions like
methemoglobinemia.[2][7] It is also considered very toxic to aquatic life with long-lasting
effects.[8][11]

Table 2: Toxicological Data for 3-Aminophenol
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Toxicity Endpoint Value Species Source(s)
LD50 (Oral) 924 mg/kg Rat [819]

LD50 (Oral) 401 mg/kg Mouse [8]

LD50 (Dermal) 8112 mg/kg Rabbit [9]

LC50 (Inhalation) 1162 mg/ms3 Rat [8][10]

Eye Irritation Moderate Rabbit [8]

Skin Irritation Mild Rabbit [8]

Handling and Storage:

e Handling: Use in a well-ventilated area, wearing suitable protective clothing, gloves, and
eye/face protection.[10][11] Avoid formation of dust and aerosols.[10]

o Storage: Store in tightly closed containers in a cool, dry, well-ventilated place.[10] It should
be kept away from strong oxidizing agents, acids, and bases.[3][10] The compound may be
sensitive to light and air.[3][4]

Primary Applications

3-Aminophenol is a crucial intermediate in the synthesis of a variety of compounds across
several industries.[6][12]

e Pharmaceuticals: It is a key precursor in the synthesis of various active pharmaceutical
ingredients (APIs).[6][13] Notably, it is used to produce p-aminosalicylic acid (PAS), a
bacteriostatic drug for treating tuberculosis.[13] It also serves as an intermediate for some
fungicides and analgesics.[7][13]

o Dyes and Pigments: A primary application is in the dye industry.[6] It is used to manufacture
azo dyes for textiles and is a key component in hair dye formulations, where it acts as a
colorant or coupler molecule.[1][6][7] It is also used to synthesize fluorescent dyes like
rhodamine B.[1]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://datasheets.scbt.com/sc-256454.pdf
https://www.carlroth.com/medias/SDB-0957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzAzNzl8YXBwbGljYXRpb24vcGRmfGFEUXdMMmcwTmk4NU1UZzBNREV5TXpZNU9UVXdMMU5FUWw4d09UVTNYMGxGWDBWT0xuQmtaZ3w3NGQzNzAyNTZmZGJiMjVhMTZhMDFjYTMwNDU5ZDQ5OTY2ODZmYzA0N2U2NTlhNDhkYmZlMDVhNDRlY2M5NjE0
https://datasheets.scbt.com/sc-256454.pdf
https://www.carlroth.com/medias/SDB-0957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzAzNzl8YXBwbGljYXRpb24vcGRmfGFEUXdMMmcwTmk4NU1UZzBNREV5TXpZNU9UVXdMMU5FUWw4d09UVTNYMGxGWDBWT0xuQmtaZ3w3NGQzNzAyNTZmZGJiMjVhMTZhMDFjYTMwNDU5ZDQ5OTY2ODZmYzA0N2U2NTlhNDhkYmZlMDVhNDRlY2M5NjE0
https://datasheets.scbt.com/sc-256454.pdf
https://www.echemi.com/sds/3-aminophenol-pid_Seven44661.html
https://datasheets.scbt.com/sc-256454.pdf
https://datasheets.scbt.com/sc-256454.pdf
https://www.echemi.com/sds/3-aminophenol-pid_Seven44661.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3AMINOPHENOL-CASNO-591-27-01065-EN.aspx
https://www.echemi.com/sds/3-aminophenol-pid_Seven44661.html
https://www.echemi.com/sds/3-aminophenol-pid_Seven44661.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853903.htm
https://www.echemi.com/sds/3-aminophenol-pid_Seven44661.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853903.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8853903.htm
https://www.benchchem.com/product/b1664112?utm_src=pdf-body
https://www.hopemaxchem.com/blog/what-are-the-uses-of-3-aminophenol-1628701.html
https://patents.google.com/patent/US5202488A/en
https://www.hopemaxchem.com/blog/what-are-the-uses-of-3-aminophenol-1628701.html
https://www.nbinno.com/article/dye-intermediates/3-aminophenol-key-to-pharmaceutical-synthesis-and-innovation-ou
https://www.nbinno.com/article/dye-intermediates/3-aminophenol-key-to-pharmaceutical-synthesis-and-innovation-ou
https://www.guidechem.com/encyclopedia/3-aminophenol-dic5412.html
https://www.nbinno.com/article/dye-intermediates/3-aminophenol-key-to-pharmaceutical-synthesis-and-innovation-ou
https://www.hopemaxchem.com/blog/what-are-the-uses-of-3-aminophenol-1628701.html
https://en.wikipedia.org/wiki/3-Aminophenol
https://www.hopemaxchem.com/blog/what-are-the-uses-of-3-aminophenol-1628701.html
https://www.guidechem.com/encyclopedia/3-aminophenol-dic5412.html
https://en.wikipedia.org/wiki/3-Aminophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Polymers: 3-Aminophenol is used to produce stabilizers for chlorine-containing
thermoplastics.[1][14] It is also an important intermediate for high-performance polymers,
such as aramids.[3][12]

o Agrochemicals: It serves as an intermediate in the production of certain agricultural
chemicals.[3][12]

Experimental Protocols

Several methods are used for the industrial synthesis of 3-aminophenol.[2] Common routes
include the reduction of 3-nitrophenol or the reaction of resorcinol with ammonia.[1][2] A
palladium-catalyzed hydrogenation of 3-amino-2-cyclohexen-1-one is also a documented
method.[4][15]

Protocol: Synthesis from 3-amino-2-cyclohexen-1-one[4][15]

Reaction Setup: In a one-liter round-bottom flask equipped with a nitrogen purge,
thermometer, condenser, distillation head, overhead stirrer, and heating mantle, add 3-
amino-2-cyclohexene-1-one (1.5 mol, 166.7 g), potassium acetate (6 mmol, 0.6 g), and 5%
palladium on carbon (4.7 g, 65.5% water) to N,N-dimethylacetamide (475 g) as the solvent.
[4][15]

o Dehydrogenation: Heat the solution to reflux (approximately 173 °C) for two hours under a
continuous nitrogen purge.[4][15]

o Catalyst Removal: After the reaction is complete, cool the mixture and filter it to remove the
palladium catalyst.[4][15]

e Analysis: The resulting solution containing 3-aminophenol can be analyzed by gas
chromatography to determine the yield.[4][15] The crude product may be used directly in
subsequent reactions or purified further.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

